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Compound of Interest

Compound Name: 3-(Chloromethyl)-1-ethoxypentane

Cat. No.: B13219335

Get Quote

CAS Registry Number: 859336-44-0 Formula: C₈H₁₇ClO Molecular Weight: 164.67 g/mol [1]

Executive Summary
3-(Chloromethyl)-1-ethoxypentane is a specialized alkylating intermediate used primarily in

the synthesis of complex pharmaceutical scaffolds.[1] Unlike the highly potent carcinogen

chloromethyl methyl ether (CMME), this molecule features a primary alkyl chloride moiety

separated from the ether linkage by a carbon backbone.[1]

Critical Risk Profile:

Genotoxicity: Contains a structural alert (primary alkyl chloride) for mutagenicity (ICH M7

Class 3).

Acute Toxicity: Predicted low oral toxicity but severe skin/eye/respiratory irritation.[1]

Occupational Exposure: No established OEL.[1] Recommended control approach is

Occupational Exposure Band (OEB) 4 due to genotoxic potential.
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Understanding the physical behavior of this molecule is prerequisite to controlling exposure.[1]

The lipophilicity (LogP) suggests high skin permeability, while its volatility requires strict vapor

control.

Property
Value
(Experimental/Predicted)

Implications for Safety

Structure
Pentane backbone, C1-ethoxy,

C3-chloromethyl

Alkylating Agent: Reacts with

nucleophiles (DNA/Proteins).

[1]

Boiling Point ~180°C (Predicted)

Low volatility compared to

solvents, but generates vapors

upon heating.

Flash Point ~66°C (Predicted)
Combustible.[1] Requires

grounding/bonding.[1][2]

LogP 2.7 – 3.3
High Skin Absorption: Readily

penetrates dermal barriers.[1]

Solubility
Insoluble in water; Soluble in

organics

Bioaccumulative potential in

lipid tissues.[1]

Structural Differentiation (Critical Safety Note)
It is vital to distinguish this compound from bis(chloromethyl) ether and chloromethyl methyl

ether (CMME), which are Group 1 Carcinogens.

Target Molecule (Moderate Risk) High Potency Carcinogen (Avoid Confusion)

3-(Chloromethyl)-1-ethoxypentane
(Cl on side chain, stable ether)

Chloromethyl Methyl Ether (CMME)
(Cl-C-O linkage = Unstable/Potent)

Distinct Mechanisms

Click to download full resolution via product page
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Figure 1: Structural distinction. The target molecule lacks the unstable O-C-Cl linkage

responsible for the extreme potency of CMME.[1]

Toxicological Profile
As a novel intermediate with limited specific toxicological data, the risk profile is derived using

Read-Across and Structure-Activity Relationships (SAR) from surrogate alkyl chlorides (e.g., 1-

chlorohexane, 3-(chloromethyl)pentane).[1]

Genotoxicity (The Core Concern)
The primary hazard is the chloromethyl group, a classic structural alert for alkylation.[1]

Mechanism: Nucleophilic substitution (

) with DNA bases (N7-guanine).[1]

ICH M7 Classification:Class 3 (Alerting structure, unrelated to the "Cohort of Concern").

Surrogate Data: 1-Chlorohexane tests positive in Comet Assays (DNA strand breaks) but

shows equivocal/weak results in Ames Tests.[1]

Conclusion: Must be treated as a Mutagenic Impurity until Ames data proves otherwise.[1]

Acute & Chronic Toxicity
Oral/Dermal: Predicted LD50 > 2000 mg/kg (Category 5 or Unclassified). Low acute lethality.

[1]

Irritation: The combination of the ether solvent properties and the alkyl chloride functionality

results in Category 2 Skin/Eye Irritation.[1] Prolonged contact will defat skin and cause

chemical burns.[1]

Sensitization: Potential skin sensitizer due to protein alkylation (haptenization).[1]

Exposure Limits & Risk Assessment
Pharmaceutical Impurity Limits (Patient Safety)
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If this compound appears as an impurity in a final drug substance, limits are calculated using

the Threshold of Toxicological Concern (TTC) per ICH M7 guidelines.

Duration of Treatment
Acceptable Daily Intake
(ADI)

Calculation Basis

< 1 Month 120 µ g/day
LTL (Less Than Lifetime)

adjustment

1 - 12 Months 20 µ g/day LTL adjustment

> 10 Years (Lifetime) 1.5 µ g/day
Standard TTC for mutagenic

impurities

Calculation for Specification Limit:

Example: For a 1g daily dose drug, the limit is 1.5 ppm.

Occupational Exposure Limits (Worker Safety)
No regulatory OEL exists. We derive an internal Occupational Exposure Band (OEB) based on

the genotoxicity alert.

Target OEB:Band 4 (1 – 10 µg/m³)[1]

Justification: While acute toxicity is low, the assumption of mutagenicity requires strict

containment to Prevent significant uptake.[1]

Short-Term Exposure Limit (STEL): Not applicable; exposure should be minimized

continuously.
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Risk Assessment for
3-(Chloromethyl)-1-ethoxypentane

Identify Structural Alerts
(Alkyl Chloride)

Ames Bacterial Mutagenicity Test

Data Gap Analysis

Ames POSITIVE
(Mutagenic)

Alert Confirmed

Ames NEGATIVE
(Non-Mutagenic)

Alert Negated

Control as ICH M7 Class 2
PDE: 1.5 µg/day
OEB: Band 4/5

Control as Class 5
PDE: Based on PDE/NOAEL

OEB: Band 2/3

Click to download full resolution via product page

Figure 2: Decision logic for assigning exposure limits based on genotoxicity testing.

Experimental Protocols
Analytical Detection (GC-MS)
To validate cleaning verification or exposure monitoring, use this self-validating method.[1]

Technique: Gas Chromatography - Mass Spectrometry (GC-MS)[1]

Column: DB-624 or equivalent (optimized for volatile halides).[1]

Carrier Gas: Helium @ 1.2 mL/min.[1]

Temp Program: 40°C (hold 2 min) → 10°C/min → 240°C.
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Detection: SIM Mode. Monitor ions m/z 91, 55, and 49 (characteristic fragmentations).

System Suitability: Resolution > 1.5 between analyte and solvent front.[1]

Handling & Containment[1]
Engineering Controls: All open handling must occur within a certified chemical fume hood or

powder containment enclosure (if adsorbed on silica).[1]

PPE:

Gloves:Viton or Silver Shield (Laminate).[1] Do NOT use Nitrile or Latex (Alkyl chlorides

permeate these rapidly).

Respiratory: If outside hood, use Full-Face Respirator with Organic Vapor (OV) cartridges.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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